Cas no 1465326-80-0 (4-Amino-3-fluoro-5-methylbenzonitrile)

• Product Name: 4-Amino-3-fluoro-5-methylbenzonitrile
• CAS No: 1465326-80-0
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD29913678
• CID: 3025753
• PubChem ID: 89853254
• Update Time: 2024-11-02

4-Amino-3-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-5-methylbenzonitrile
• Benzonitrile, 4-amino-3-fluoro-5-methyl-
• AMY28175
• AS-64573
• 1465326-80-0
• AKOS032944852
• DB-138235
• SCHEMBL15321404
• CS-0062151
• MFCD29913678
• W17042
• SY352973

• MDL： MFCD29913678
• Inchi： 1S/C8H7FN2/c1-5-2-6(4-10)3-7(9)8(5)11/h2-3H,11H2,1H3
• InChI Key： NMIMWMUYANKVIW-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C)=C1N

Computed Properties

• Exact Mass: 150.05932639 g/mol
• Monoisotopic Mass: 150.05932639 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.15
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8